Cas no 1784343-93-6 (methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 1784343-93-6
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5565725
• PubChem ID: 84765458
• Update Time: 2025-05-27

methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, N,1-dimethyl-5-(1-methylethyl)-
• methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine

• Inchi： 1S/C8H16N4/c1-6(2)8-7(5-9-3)10-11-12(8)4/h6,9H,5H2,1-4H3
• InChI Key： KCSLBGWDLLCPRF-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)C)=C(CNC)N=N1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 254.4±32.0 °C(Predicted)
• pka: 7.80±0.10(Predicted)

Additional information on methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine

Comprehensive Overview of Methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 1784343-93-6)

In the rapidly evolving field of chemical research and pharmaceutical development, methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 1784343-93-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 1,2,3-triazole core and methylamine functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 1784343-93-6 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings.

The molecular structure of methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine features a triazole ring, a heterocyclic scaffold known for its stability and versatility in drug design. The inclusion of a propan-2-yl (isopropyl) group enhances lipophilicity, which can influence bioavailability and membrane permeability—a key consideration in pharmaceutical formulations. Researchers often investigate such compounds for their potential in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine.

One of the most searched questions in scientific forums is: "What are the applications of 1,2,3-triazole derivatives in medicine?" This compound’s 1H-1,2,3-triazol-4-ylmethyl moiety positions it as a candidate for addressing this query. Triazole derivatives are widely studied for their antimicrobial, antiviral, and anti-inflammatory properties, making CAS 1784343-93-6 a relevant subject in the context of infectious disease research and immunomodulation.

From a synthetic chemistry perspective, the preparation of methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine often involves click chemistry methodologies, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This efficient and modular approach aligns with the growing demand for green chemistry practices, a hot topic in sustainability-focused research. The compound’s methylamine group further allows for derivatization, enabling the creation of libraries for high-throughput screening.

In the realm of computational chemistry, CAS 1784343-93-6 is frequently analyzed for its molecular docking potential. Researchers leverage tools like AutoDock or Schrödinger Suite to predict interactions with biological targets, such as kinases or GPCRs. Such studies are pivotal in drug discovery pipelines, where time and resource efficiency are paramount. The compound’s isopropyl-triazole motif is also scrutinized for its role in binding affinity optimization.

Another trending topic is the integration of AI-driven drug discovery with traditional synthetic approaches. Methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine exemplifies how hybrid methodologies can accelerate lead compound identification. Platforms like AlphaFold or DeepChem may predict its 3D conformation, aiding in virtual screening campaigns—a frequently searched term in cheminformatics communities.

Regulatory and safety profiles are equally critical. While 1784343-93-6 is not classified as hazardous under major chemical inventories, its handling adheres to standard laboratory protocols. This aligns with the increasing emphasis on chemical safety and risk assessment in research publications—a recurring theme in academic searches.

In summary, methyl({1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 1784343-93-6) represents a multifaceted compound with implications across medicinal chemistry, computational biology, and sustainable synthesis. Its structural features and adaptability to modern research paradigms ensure its continued relevance in scientific discourse.